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Compound of Interest

Compound Name: 1,2-Dichloro-2-butene

Cat. No.: B087124

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the positional isomers of
dichlorobutene (C4HeCl2), focusing on their synthesis, physical properties, and spectroscopic
characterization. Dichlorobutenes are important intermediates in organic synthesis, notably in
the production of chloroprene and other commercially significant compounds. Understanding
the distinct properties of each isomer is crucial for optimizing reaction conditions and achieving
desired synthetic outcomes.

Overview of Dichlorobutene Isomers

Dichlorobutene exists in several positional isomers, each of which can also exhibit
stereoisomerism (cis/trans or E/Z isomerism). The primary isomers are derived from the
chlorination of 1,3-butadiene, which can undergo 1,2- and 1,4-addition reactions. Subsequent
isomerization can further alter the distribution of these products. The main positional isomers
are:

1,4-dichloro-2-butene

3,4-dichloro-1-butene

1,2-dichloro-2-butene

2,3-dichloro-1-butene
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1,3-dichloro-2-butene

1,1-dichloro-2-butene

1,3-dichloro-1-butene

2,3-dichloro-2-butene

The relationship between the primary products of butadiene chlorination and their isomerization
is illustrated in the following diagram.

 To cite this document: BenchChem. [An In-depth Technical Guide to Positional Isomerism in
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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